2-(1H-benzimidazol-2-yl)-N-benzylpiperidine-1-sulfonamide

• IUPAC Name: 2-(1H-benzimidazol-2-yl)-N-benzylpiperidine-1-sulfonamide
• InChI: InChI=1S/C19H22N4O2S/c24-26(25,20-14-15-8-2-1-3-9-15)23-13-7-6-12-18(23)19-21-16-10-4-5-11-17(16)22-19/h1-5,8-11,18,20H,6-7,12-14H2,(H,21,22)
• InChI Key: IVNJJGLKFSBQGO-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C(C1)C2=NC3=CC=CC=C3N2)S(=O)(=O)NCC4=CC=CC=C4
• Molecular Formula: C19H22N4O2S
• Molecular Weight: 370.5 g/mol

Description

2-(1H-benzimidazol-2-yl)-N-benzylpiperidine-1-sulfonamide is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic properties. This compound belongs to the class of benzimidazole derivatives and has been studied for its various biological activities.

Mechanism of Action

The mechanism of action of 2-(1H-benzimidazol-2-yl)-N-benzylpiperidine-1-sulfonamide is not fully understood. However, studies have shown that it may act by inhibiting enzymes such as carbonic anhydrase and acetylcholinesterase. It may also interact with various receptors in the body, including dopamine receptors.
Biochemical and Physiological Effects:
Studies have shown that this compound has various biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells, reduce inflammation, and inhibit the replication of viruses. Additionally, it has been shown to improve cognitive function and memory in animal models.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-(1H-benzimidazol-2-yl)-N-benzylpiperidine-1-sulfonamide in lab experiments is its high potency and specificity. It can be used at low concentrations, which reduces the risk of toxicity. Additionally, it has been shown to have a broad range of biological activities, which makes it a versatile compound for research.
However, one of the limitations of using this compound is its relatively high cost. Additionally, its mechanism of action is not fully understood, which may limit its potential therapeutic applications.

Future Directions

There are several future directions for research on 2-(1H-benzimidazol-2-yl)-N-benzylpiperidine-1-sulfonamide. One potential direction is to study its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. Additionally, further research could be done to understand its mechanism of action and to identify potential drug targets.
Another direction for research is to study its potential use in combination with other compounds for the treatment of cancer. It may also be studied for its potential use in the treatment of viral infections such as COVID-19.
Conclusion:
In conclusion, this compound is a chemical compound with significant potential in scientific research. Its various biological activities make it a versatile compound for research in various fields. Further research is needed to fully understand its mechanism of action and to identify potential therapeutic applications.

Synthesis Methods

The synthesis of 2-(1H-benzimidazol-2-yl)-N-benzylpiperidine-1-sulfonamide involves the reaction of benzimidazole-2-carboxylic acid with benzylamine and piperidine in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC). The reaction mixture is then treated with sulfuryl chloride to obtain the final product. This method provides a high yield of the product and is relatively simple.

Scientific Research Applications

2-(1H-benzimidazol-2-yl)-N-benzylpiperidine-1-sulfonamide has been studied for its potential therapeutic properties in various fields of research. It has been shown to possess antitumor, antimicrobial, anti-inflammatory, and antiviral activities. Additionally, it has been studied for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.